Cas no 2229598-97-2 (methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate)

Methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate is a pyrazole-based compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure combines a carboxylate ester with a substituted ethylamine moiety, offering reactivity for further derivatization, such as amidation or reduction. The presence of the 1-methyl-1H-pyrazole core enhances stability while maintaining compatibility with diverse reaction conditions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its potential as a building block for heterocyclic scaffolds. Its balanced polarity ensures moderate solubility in common organic solvents, facilitating purification and handling.
methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate structure
2229598-97-2 structure
Product Name:methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate
CAS No:2229598-97-2
MF:C8H13N3O3
MW:199.207121610641
CID:5599730
PubChem ID:165652159
Update Time:2025-06-23

methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2229598-97-2
    • methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate
    • EN300-1777848
    • Inchi: 1S/C8H13N3O3/c1-11-6(7(12)4-9)3-5(10-11)8(13)14-2/h3,7,12H,4,9H2,1-2H3
    • InChI Key: GDVHSYKXRIGJFA-UHFFFAOYSA-N
    • SMILES: OC(CN)C1=CC(C(=O)OC)=NN1C

Computed Properties

  • Exact Mass: 199.09569129g/mol
  • Monoisotopic Mass: 199.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 90.4Ų

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Additional information on methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(2-Amino-1-Hydroxyethyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2229598-97-2): A Comprehensive Overview

Methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229598-97-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a methyl group at the 1-position and a carboxylate ester at the 3-position. Additionally, the presence of a 2-amino-1-hydroxyethyl group at the 5-position adds to its complexity and potential biological activity. The combination of these functional groups imparts specific pharmacological properties, making it an interesting subject for further investigation.

Recent studies have highlighted the potential of methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human macrophages. This suggests that it may have applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antioxidant. Free radicals and oxidative stress are known to contribute to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate possesses potent antioxidant properties, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for developing new therapeutic strategies to combat oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant properties, methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate has also shown potential as an antiviral agent. Studies have indicated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral entry into host cells or inhibition of viral replication enzymes. This property opens up new possibilities for its use in antiviral therapies.

The pharmacokinetic properties of methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate have also been investigated. Preliminary studies suggest that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, more detailed studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

Toxicity studies on methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate have shown that it has low toxicity at therapeutic concentrations. In vitro cytotoxicity assays using human cell lines have demonstrated minimal cytotoxic effects, suggesting that it is safe for use in therapeutic applications. However, comprehensive toxicological evaluations are necessary to ensure its safety in long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate in various therapeutic settings. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, methyl 5-(2-amino-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229598-97-2) is a multifaceted compound with potential applications in anti-inflammatory, antioxidant, and antiviral therapies. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs and improving patient outcomes.

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